Cas no 651058-93-4 (Benzoic acid, 4-chloro-3-(ethylsulfonyl)-)

Benzoic acid, 4-chloro-3-(ethylsulfonyl)- structure
651058-93-4 structure
Product Name:Benzoic acid, 4-chloro-3-(ethylsulfonyl)-
CAS No:651058-93-4
MF:C9H9ClO4S
MW:248.683360815048
CID:406887
PubChem ID:43140954
Update Time:2025-04-19

Benzoic acid, 4-chloro-3-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-3-(ethylsulfonyl)-
    • 4-chloro-3-ethylsulfonylbenzoic acid
    • 4-Chloro-3-(ethanesulfonyl)benzoic acid
    • 651058-93-4
    • DTXSID30655507
    • Inchi: 1S/C9H9ClO4S/c1-2-15(13,14)8-5-6(9(11)12)3-4-7(8)10/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: KDIIKGKSAWIAFI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)O)C=C1S(CC)(=O)=O

Computed Properties

  • Exact Mass: 247.99107
  • Monoisotopic Mass: 247.9910076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 71.44

Benzoic acid, 4-chloro-3-(ethylsulfonyl)- Related Literature

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